Cas no 41756-77-8 (4'-dihydro-)

• Product Name: 4'-dihydro-
• CAS No: 41756-77-8
• MF: C₁₅H₂₂O₅
• MW: 282.332185268402
• CID: 331283
• PubChem ID: 11988272
• Update Time: 2025-04-19

4'-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4'-dihydro-
• Dihydrophaseic acid
• (2Z,4E)-5-[(1R,3S,5R,8S)-3,8-Dihydroxy-1,5-dimethyl-6-oxabicyclo[ 3.2.1]oct-8-yl]-3-methyl-2,4-pentadienoic acid
• [ "" ]
• 41756-77-8
• (2Z,4E)-5-[(1R,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-6-oxabicyclo[3.2.1]octan-8-yl]-3-methylpenta-2,4-dienoic acid
• isomer of dihydrophaseic acid
• LMPR0103050005
• Dihydrophaseicacid
• CHEMBL3594246
• (2Z,4E)-5-[(1R,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl]-3-methylpenta-2,4-dienoic acid
• DTXSID301315742
• AKOS040760049
• CHEBI:23757
• 5-(3,8-Dihydroxy-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl)-3-methyl-2,4-pentadienoic acid, 9CI
• SCHEMBL9990748
• Q27109812
• (-)-Dihydrophaseic acid
• (2Z,4E)-3-Methyl-5-[(1S)-1alpha-hydroxy-2,6-dimethyl-2alpha,6alpha-(epoxymethano)-4beta-hydroxycyclohexane-1-yl]-2,4-pentadienoic acid

• Inchi： 1S/C15H22O5/c1-10(6-12(17)18)4-5-15(19)13(2)7-11(16)8-14(15,3)20-9-13/h4-6,11,16,19H,7-9H2,1-3H3,(H,17,18)/b5-4+,10-6-/t11-,13+,14+,15-/m0/s1
• InChI Key： XIVFQYWMMJWUCD-VSTJRZLJSA-N
• SMILES： O1C[C@@]2(C)C[C@@H](C[C@]1(C)[C@@]2(/C=C/C(=C\C(=O)O)/C)O)O

Computed Properties

• Exact Mass: 282.14700
• Monoisotopic Mass: 282.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87A^2
• XLogP3: 0.9

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 497.0±45.0 °C at 760 mmHg
• Flash Point: 184.7±22.2 °C
• PSA: 86.99000
• LogP: 1.25450
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

4'-dihydro- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Abscisic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Abscisic acids and derivatives
• Sesquiterpenoids